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Enalapril Prodrug Metabolism Pathway

The following diagram illustrates the metabolic activation pathway of enalapril and its subsequent

mechanism of action:
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Diagram of Enalapril Activation and Mechanism of Action

Key Pharmacokinetic Parameters of Enalapril

The table below summarizes the core pharmacokinetic properties of enalapril and its active metabolite,

enalaprilat [1] [2] [3]:

Parameter Enalapril (Prodrug)
Enalaprilat (Active
Metabolite)

Bioavailability ~60% ~40% (as enalaprilat)
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Parameter Enalapril (Prodrug)
Enalaprilat (Active
Metabolite)

Metabolism Hydrolysis in liver (and plasma) to

enalaprilat

Not further metabolized

Primary Metabolizing
Enzyme

Carboxylesterase 1 (CES1) [4] -

Time to Peak Effect 1 hour (onset) [2] 4-6 hours [2]

Elimination Half-Life ~1.3-2 hours (as enalapril) [5] 11 hours (functional half-
life) [1]

Route of Excretion Primarily renal (approx. 40% as
enalaprilat) [1] [3]

Renal [1]

Detailed Metabolic Process and Experimental Insights

The activation of enalapril is a crucial step that determines its efficacy. Key details of this process and

methods for its study include:

Hydrolysis and Activation: After oral absorption, the prodrug enalapril undergoes de-esterification

primarily in the liver, catalyzed by carboxylesterase 1 (CES1), to form the active diacid metabolite,

enalaprilat [6] [4] [1]. This conversion is critical because enalaprilat has about 200,000 times greater

affinity for the Angiotensin-Converting Enzyme (ACE) than its parent compound [3].

Considerations for Special Populations: The expression and activity of CES1 are development-

dependent. In children, particularly neonates and infants, lower CES1 activity can lead to reduced

conversion of enalapril to enalaprilat and consequently lower drug exposure [4]. This is a key

consideration in pediatric drug development and dosing.

Experimental Protocols for Pharmacokinetic Analysis

Robust analytical methods are required to study the complex pharmacokinetics of enalapril and enalaprilat.
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Population Pharmacokinetic (PopPK) Modeling: A recommended approach involves nonlinear

mixed-effects modelling (NONMEM) to analyze sparse data from clinical studies [4].

Structural Model: A one-compartment model for enalapril, coupled with a one-compartment
model for enalaprilat, often best describes the data.

Covariate Analysis: Implement stepwise covariate modeling to test the influence of patient
factors like body weight, age, and renal function (serum creatinine) on model parameters.

Model Validation: Validate the final model using techniques like nonparametric bootstrap
analysis.

Physiologically Based Pharmacokinetic (PBPK) Modeling: For a more mechanistic understanding,

a whole-body PBPK model can be developed and linked to a dynamic model of the Renin-

Angiotensin-Aldosterone System (RAAS) [5].

Software Tools: Use specialized software like PK-Sim and MoBi.

Model Scope: The model should simulate the absorption of enalapril, its hydrolysis to
enalaprilat in the liver, and the subsequent inhibition of ACE within the RAAS pathway.

Data for Validation: The model must be validated against clinical data for both
enalapril/enalaprilat plasma concentrations and key RAAS biomarkers (e.g., angiotensin II,

aldosterone).

Handling of Biological Samples: For bioanalysis, protein extraction from cells or tissues can be

efficiently performed using TRIzol reagent, which allows for the sequential isolation of RNA, DNA,

and proteins from a single sample [7].

The metabolism of enalapril from a prodrug to its active form is a well-characterized process central to its

therapeutic effect. The quantitative data and experimental frameworks provided can serve as a foundation for

further research and development in this area.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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